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An In-depth Technical Guide to the Commercial Availability of 4-Chloropyridine-3-boronic
acid pinacol ester

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block in Modern
Synthesis
4-Chloropyridine-3-boronic acid pinacol ester has emerged as a critical reagent in the fields

of medicinal chemistry and materials science. Its significance lies in its role as a versatile

building block, primarily utilized in palladium-catalyzed Suzuki-Miyaura cross-coupling

reactions.[1][2] This reaction is a cornerstone of modern organic synthesis, enabling the

efficient formation of carbon-carbon bonds to construct complex molecular architectures.[1][2]

The pyridine core is a prevalent motif in numerous pharmaceuticals, and the strategic

placement of the boronic ester and a chloro-substituent allows for sequential, site-selective

modifications. This guide provides a comprehensive overview of the commercial availability,

chemical properties, handling protocols, and synthetic applications of 4-Chloropyridine-3-
boronic acid pinacol ester, designed to empower researchers in accelerating their discovery

and development programs.

Chemical Identity and Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1365290?utm_src=pdf-interest
https://www.benchchem.com/product/b1365290?utm_src=pdf-body
https://www.benchchem.com/product/b1365290?utm_src=pdf-body
https://www.benchchem.com/product/b1365290?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-pyridine-boronic-acid-pinacol-esters-in-modern-pharmaceutical-synthesis-fu
https://www.nbinno.com/article/pharmaceutical-intermediates/the-precision-of-pyrazoles-harnessing-4-pyrazoleboronic-acid-pinacol-ester-in-synthesis-ku
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-pyridine-boronic-acid-pinacol-esters-in-modern-pharmaceutical-synthesis-fu
https://www.nbinno.com/article/pharmaceutical-intermediates/the-precision-of-pyrazoles-harnessing-4-pyrazoleboronic-acid-pinacol-ester-in-synthesis-ku
https://www.benchchem.com/product/b1365290?utm_src=pdf-body
https://www.benchchem.com/product/b1365290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precise identification and understanding of a reagent's physical properties are fundamental to

its successful application in research. 4-Chloropyridine-3-boronic acid pinacol ester is
typically available as a stable, solid compound.

Property Value Source(s)

CAS Number 452972-15-5 [3][4][5][6][7]

Molecular Formula C₁₁H₁₅BClNO₂ [4][7][8]

Molecular Weight 239.51 g/mol [5][7]

Appearance Cream or white powder/solid [8][9]

Melting Point ~110 °C [8]

Boiling Point 326.8 ± 27.0 °C at 760 mmHg [8]

Density 1.1 ± 0.1 g/cm³ [8]

Purity Typically ≥95-98% [5][10]

Common Synonyms:

4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine[10]

4-Chloropyridine-3-boronic acid, pinacol ester[3][10]

Commercial Availability and Sourcing
4-Chloropyridine-3-boronic acid pinacol ester is readily available from a variety of chemical

suppliers, catering to needs ranging from academic research to large-scale drug development.

The compound is typically offered in quantities from grams to kilograms.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1365290?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR3315_msds.pdf
https://www.aobchem.com/4-chloropyridine-3-boronic-acid-pinacol-ester.html
https://cymitquimica.com/products/FT-C10892/4-chloropyridine-3-boronic-acid-pinacol-ester/
https://frontierspecialtychemicals.com/product/4-chloropyridine-3-boronic-acid-pinacol-ester/
https://www.scbt.com/de/p/4-chloropyridine-3-boronic-acid-pinacol-ester-452972-15-5
https://www.aobchem.com/4-chloropyridine-3-boronic-acid-pinacol-ester.html
https://www.scbt.com/de/p/4-chloropyridine-3-boronic-acid-pinacol-ester-452972-15-5
https://www.echemi.com/produce/pr2212015347-4-chloropyridine-3-boronic-acid-pinacol-ester.html
https://cymitquimica.com/products/FT-C10892/4-chloropyridine-3-boronic-acid-pinacol-ester/
https://www.scbt.com/de/p/4-chloropyridine-3-boronic-acid-pinacol-ester-452972-15-5
https://www.echemi.com/produce/pr2212015347-4-chloropyridine-3-boronic-acid-pinacol-ester.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50053~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2018:04:10~~2-Chloropyridine-3-boronic%20acid%20pinacol%20ester~~
https://www.echemi.com/produce/pr2212015347-4-chloropyridine-3-boronic-acid-pinacol-ester.html
https://www.echemi.com/produce/pr2212015347-4-chloropyridine-3-boronic-acid-pinacol-ester.html
https://www.echemi.com/produce/pr2212015347-4-chloropyridine-3-boronic-acid-pinacol-ester.html
https://cymitquimica.com/products/FT-C10892/4-chloropyridine-3-boronic-acid-pinacol-ester/
https://aksci.com/sds/8731DM_SDS.pdf
https://aksci.com/sds/8731DM_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR3315_msds.pdf
https://aksci.com/sds/8731DM_SDS.pdf
https://www.benchchem.com/product/b1365290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Representative Quantities Notes

AOBChem 1g, 5g, 10g, 25g
Provides pricing for various

quantities.[4]

AK Scientific, Inc. Varies
Supplies the hydrochloride salt

form.[10]

Apollo Scientific Varies
Provides detailed safety data

sheets.[3]

CymitQuimica 1g and larger

Distributes for brands like

Frontier Specialty Chemicals.

[5]

Echemi (GIHI CHEMICALS) Varies
A manufactory with several

years of experience.[8]

Frontier Specialty Chemicals Varies
Offers bulk and smaller

quantities.[6]

Santa Cruz Biotechnology Varies

A well-known supplier for

proteomics and research

chemicals.[7]

Disclaimer: This is a representative, non-exhaustive list. Pricing and availability are subject to

change. Researchers should request quotations directly from suppliers for the most current

information.

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction
The primary utility of pyridine boronic acid pinacol esters is their function as the organoboron

partner in Suzuki-Miyaura cross-coupling reactions.[1] This Nobel Prize-winning methodology is

favored for its mild reaction conditions, tolerance of a wide range of functional groups, and

commercial availability of catalysts and reagents.[2] The pinacol ester form offers enhanced

stability and easier handling compared to the corresponding boronic acid, which can be prone

to dehydration and other side reactions.[2][11]
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In a typical application, 4-Chloropyridine-3-boronic acid pinacol ester is coupled with an aryl

or heteroaryl halide (or triflate) in the presence of a palladium catalyst and a base to form a

new C-C bond, yielding a biaryl or hetero-biaryl structure. These structures are common motifs

in many biologically active compounds.[1]
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Reactants

Reaction Conditions

Products

4-Chloropyridine-3-boronic
acid pinacol ester

Pd Catalyst
(e.g., Pd(PPh₃)₄)

Aryl/Heteroaryl Halide
(R-X)

Coupled Product
(4-Chloro-3-R-Pyridine)

Base
(e.g., K₂CO₃, Cs₂CO₃)

Solvent
(e.g., Dioxane/H₂O)

Boron & Halide Salts
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Start: Retrieve from Storage

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Work in Fume Hood

3. Weigh Reagent

4. Add to Reaction

5. Clean Spills & Glassware

6. Wash Hands Thoroughly

7. Return to Cool, Dry Storage
(Tightly Sealed)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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